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Compound of Interest

Compound Name: 2-(Bromomethyl)benzyl alcohol

Cat. No.: B150930

For Researchers, Scientists, and Drug Development Professionals

Substituted benzyl alcohols are foundational building blocks in modern organic synthesis,
prized for their versatility and reactivity. As precursors to a wide array of functional groups, they
are indispensable in the construction of complex molecules, including active pharmaceutical
ingredients (APIs), natural products, and advanced materials. This guide provides an objective
comparison of key synthetic transformations involving substituted benzyl alcohols, supported
by experimental data and detailed protocols, to aid researchers in method selection and
application.

Oxidation to Benzaldehydes

The selective oxidation of benzyl alcohols to benzaldehydes is a cornerstone transformation,
as aldehydes are critical intermediates for C-C bond formations, imine synthesis, and reductive
aminations. A primary challenge is preventing over-oxidation to the corresponding carboxylic
acid. Modern catalytic methods offer high selectivity under mild conditions, providing greener
alternatives to traditional stoichiometric oxidants like chromium-based reagents.

Data Presentation: Comparison of Catalytic Systems for
Benzyl Alcohol Oxidation
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Mandatory Visualization

General Experimental Workflow for a Catalytic Reaction
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Synthetic Pathways from a Substituted Benzyl Alcohol
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Simplified Nickel-Catalyzed Cross-Electrophile Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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